Cas no 16672-84-7 (Phosphonic acid, (2-naphthalenylmethyl)-)

Phosphonic acid, (2-naphthalenylmethyl)- structure
16672-84-7 structure
Product Name:Phosphonic acid, (2-naphthalenylmethyl)-
CAS No:16672-84-7
MF:C11H11O3P
MW:222.177004098892
CID:2781216
PubChem ID:3696145
Update Time:2025-04-21

Phosphonic acid, (2-naphthalenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • naphthalen-2-ylmethylphosphonic acid
    • 2-Naphtylmethylphosphonic acid
    • [(naphthalen-2-yl)methyl]phosphonic acid
    • CHEMBL54314
    • 16672-84-7
    • Phosphonic acid, (2-naphthalenylmethyl)-
    • HELZKSLXGDCKJK-UHFFFAOYSA-N
    • 2-Naphthylmethylphosphonic acid
    • MFCD00960988
    • DTXSID70395172
    • SCHEMBL915502
    • AKOS017345025
    • (2-Naphthalenylmethyl)phosphonic acid
    • Inchi: 1S/C11H11O3P/c12-15(13,14)8-9-5-6-10-3-1-2-4-11(10)7-9/h1-7H,8H2,(H2,12,13,14)
    • InChI Key: HELZKSLXGDCKJK-UHFFFAOYSA-N
    • SMILES: P(CC1C=CC2C=CC=CC=2C=1)(=O)(O)O

Computed Properties

  • Exact Mass: 222.045
  • Monoisotopic Mass: 222.045
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 67.34000
  • LogP: 2.51750

Phosphonic acid, (2-naphthalenylmethyl)- Pricemore >>

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Phosphonic acid, (2-naphthalenylmethyl)- Suppliers

Amadis Chemical Company Limited
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(CAS:16672-84-7)
Order Number:A1231838
Stock Status:in Stock
Quantity:5g/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 21:52
Price ($):356/178
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:16672-84-7)
A1231838
Purity:99%/99%
Quantity:5g/1g
Price ($):356/178
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